Cas no 2248202-24-4 ((2S)-2-(3,3-Dimethylcyclobutyl)propanoic acid)

(2S)-2-(3,3-Dimethylcyclobutyl)propanoic acid is a chiral carboxylic acid featuring a cyclobutyl scaffold with geminal dimethyl substitution at the 3-position. The stereospecific (S)-configuration at the α-carbon enhances its utility in asymmetric synthesis and pharmaceutical applications. The rigid cyclobutyl ring contributes to conformational constraint, potentially improving binding affinity in bioactive molecules. Its structural uniqueness makes it a valuable intermediate for developing small-molecule therapeutics, particularly in targeting enzymes or receptors sensitive to steric and electronic modulation. The compound’s high purity and defined stereochemistry ensure reproducibility in research and industrial processes. Its compatibility with further derivatization, such as amidation or esterification, broadens its applicability in medicinal chemistry and material science.
(2S)-2-(3,3-Dimethylcyclobutyl)propanoic acid structure
2248202-24-4 structure
Product Name:(2S)-2-(3,3-Dimethylcyclobutyl)propanoic acid
CAS No:2248202-24-4
MF:C9H16O2
MW:156.222143173218
CID:6479134
PubChem ID:137940241
Update Time:2025-06-08

(2S)-2-(3,3-Dimethylcyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2248202-24-4
    • EN300-6506017
    • (2S)-2-(3,3-Dimethylcyclobutyl)propanoic acid
    • Inchi: 1S/C9H16O2/c1-6(8(10)11)7-4-9(2,3)5-7/h6-7H,4-5H2,1-3H3,(H,10,11)/t6-/m0/s1
    • InChI Key: ZKWYHYUZDOEHOW-LURJTMIESA-N
    • SMILES: OC([C@@H](C)C1CC(C)(C)C1)=O

Computed Properties

  • Exact Mass: 156.115029749g/mol
  • Monoisotopic Mass: 156.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 37.3Ų

(2S)-2-(3,3-Dimethylcyclobutyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6506017-0.05g
(2S)-2-(3,3-dimethylcyclobutyl)propanoic acid
2248202-24-4
0.05g
$2454.0 2023-05-29
Enamine
EN300-6506017-0.1g
(2S)-2-(3,3-dimethylcyclobutyl)propanoic acid
2248202-24-4
0.1g
$2571.0 2023-05-29
Enamine
EN300-6506017-0.25g
(2S)-2-(3,3-dimethylcyclobutyl)propanoic acid
2248202-24-4
0.25g
$2687.0 2023-05-29
Enamine
EN300-6506017-0.5g
(2S)-2-(3,3-dimethylcyclobutyl)propanoic acid
2248202-24-4
0.5g
$2804.0 2023-05-29
Enamine
EN300-6506017-1.0g
(2S)-2-(3,3-dimethylcyclobutyl)propanoic acid
2248202-24-4
1g
$2921.0 2023-05-29
Enamine
EN300-6506017-2.5g
(2S)-2-(3,3-dimethylcyclobutyl)propanoic acid
2248202-24-4
2.5g
$5724.0 2023-05-29
Enamine
EN300-6506017-5.0g
(2S)-2-(3,3-dimethylcyclobutyl)propanoic acid
2248202-24-4
5g
$8470.0 2023-05-29
Enamine
EN300-6506017-10.0g
(2S)-2-(3,3-dimethylcyclobutyl)propanoic acid
2248202-24-4
10g
$12560.0 2023-05-29

Additional information on (2S)-2-(3,3-Dimethylcyclobutyl)propanoic acid

Chemical Profile of (2S)-2-(3,3-Dimethylcyclobutyl)propanoic Acid (CAS No. 2248202-24-4)

(2S)-2-(3,3-Dimethylcyclobutyl)propanoic acid, identified by the CAS number 2248202-24-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif—a cyclobutyl ring substituted with two methyl groups at the 3-position and an enantiomerically pure propanoic acid side chain—holds promise for various applications in drug discovery and molecular recognition.

The stereochemistry of this molecule, particularly the (S)-configuration at the chiral center, is critical for its biological activity. In pharmaceutical research, the precise control of chirality is often essential for achieving desired pharmacokinetic and pharmacodynamic properties. The presence of the bulky 3,3-dimethylcyclobutyl group not only influences the conformational flexibility of the molecule but also impacts its interactions with biological targets.

Recent studies have highlighted the potential of cyclobutyl-containing scaffolds in medicinal chemistry due to their ability to mimic certain natural product structures and enhance binding affinity. For instance, derivatives of cyclobutylpropanoic acids have been explored as intermediates in the synthesis of protease inhibitors and other enzyme-targeting agents. The rigid cyclobutane ring can provide steric constraints that optimize binding interactions within active sites, making this class of compounds particularly valuable for structure-based drug design.

Moreover, the enantiopure nature of (2S)-2-(3,3-Dimethylcyclobutyl)propanoic acid makes it a suitable candidate for chiral catalysis and asymmetric synthesis. Researchers have leveraged its stereochemistry to develop novel catalytic systems that facilitate the construction of complex molecules with high enantioselectivity. This has implications not only for drug development but also for the synthesis of fine chemicals and materials with tailored properties.

In vitro studies have begun to elucidate the biological profile of (2S)-2-(3,3-Dimethylcyclobutyl)propanoic acid, revealing potential interactions with metabolic enzymes and receptors. Preliminary data suggest that this compound may exhibit modulatory effects on pathways relevant to inflammation and oxidative stress, although further investigation is needed to fully characterize its therapeutic potential. The compound's structural features also make it an attractive scaffold for library design in high-throughput screening campaigns aimed at identifying novel bioactive molecules.

The synthetic routes to (2S)-2-(3,3-Dimethylcyclobutyl)propanoic acid have been optimized for scalability and efficiency, incorporating modern techniques such as asymmetric hydrogenation and enzymatic resolution. These advances have enabled the production of gram-scale quantities of the compound, facilitating its use in both academic research and industrial applications. The robustness of its synthetic methodology ensures consistent quality control, which is paramount for pharmaceutical-grade materials.

Future directions in the study of this compound may include exploring its role in fragment-based drug discovery and developing novel derivatives with enhanced bioavailability or selectivity. The integration of computational modeling with experimental techniques will further refine our understanding of its molecular interactions and aid in the rational design of next-generation therapeutics.

Overall, (2S)-2-(3,3-Dimethylcyclobutyl)propanoic acid represents a compelling example of how structural innovation can drive advancements in medicinal chemistry. Its unique combination of stereochemical purity and functional diversity positions it as a valuable building block for future therapeutic agents.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.